N-(4-chlorophenyl)-3-((2,5-dimethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-(4-chlorophenyl)-3-(2,5-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C23H18ClN5O2S/c1-14-7-8-15(2)20(13-14)32(30,31)23-22-26-21(25-17-11-9-16(24)10-12-17)18-5-3-4-6-19(18)29(22)28-27-23/h3-13H,1-2H3,(H,25,26)
• InChI Key: ASTYPKHCWOYHDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NC5=CC=C(C=C5)Cl
• Molecular Formula: C23H18ClN5O2S
• Molecular Weight: 463.9 g/mol

Description

“N-(4-chlorophenyl)-3-((2,5-dimethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine” is a chemical compound with the molecular formula C23H18ClN5O2S and a molecular weight of 463.94. It is a derivative of the quinazoline class of compounds.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of N-substituted-5-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-2-amine were synthesized by the nucleophilic substitution reaction of 4-(2-(methylthio)-5-phenyl-[1,2,4]triazolo quinazoline with different aryl amines. The starting material 2-(methylthio)-5-phenyl-[1,2,4]triazolo quinazoline was synthesized from anthranilic acid.

Molecular Structure Analysis

The molecular structure of this compound is based on the quinazoline scaffold, which is a bicyclic system consisting of two fused six-membered aromatic rings, a benzene ring and a pyrimidine ring. The molecule also contains a triazolo ring fused to the quinazoline core.

Scientific Research Applications

Synthesis and Biological Activities

• Antihistaminic Activity : Research has identified compounds structurally related to N-(4-chlorophenyl)-3-((2,5-dimethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine showing significant in vivo H(1)-antihistaminic activity, with minimal sedative effects compared to standard drugs, indicating potential for developing safer antihistamines (Alagarsamy et al., 2008).

• Anticancer Activity : Novel derivatives have been explored for their anticancer activity, showcasing the chemical's utility in creating compounds with potential efficacy against various cancer cell lines. Some derivatives demonstrated selective toxicity towards ovarian cancer OVCAR-4 cells, presenting a promising avenue for targeted cancer therapy (Pokhodylo et al., 2020).

• Antimicrobial and Nematicidal Properties : The synthesis of new classes of compounds featuring the N-(4-chlorophenyl)-3-((2,5-dimethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine scaffold has resulted in substances with significant antimicrobial and nematicidal activities. These findings suggest potential applications in developing new antimicrobial agents and agricultural chemicals (Reddy et al., 2016).

• Diuretic Agents : Investigations into quinazolin-4(3H)-one derivatives, related to N-(4-chlorophenyl)-3-((2,5-dimethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine, have explored their potential as diuretic agents. This research suggests that integrating specific heterocyclic moieties can enhance diuretic activity, providing insights into designing novel diuretics (Maarouf et al., 2004).